Cas no 1311316-83-2 (4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride)

• Product Name: 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride
• CAS No: 1311316-83-2
• MF: C₈H₂₀Cl₂N₂OS
• MW: 263.228199005127
• CID: 4777515
• Update Time: 2026-02-27

4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methylpropan-2-yl)-1lambda4-thiomorpholin-1-one dihydrochloride
• NE58444
• 4-(1-amino-2-methylpropan-2-yl)-1$l^{4},4-thiomorpholin-1-one dihydrochloride
• Z1267881658
• 4-(1-amino-2-methylpropan-2-yl)-1??,4-thiomorpholin-1-one dihydrochloride
• 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride

• Inchi： 1S/C8H18N2OS.2ClH/c1-8(2,7-9)10-3-5-12(11)6-4-10;;/h3-7,9H2,1-2H3;2*1H
• InChI Key： UHKLYAAFRWJAFM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1(CCN(CC1)C(C)(C)CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Topological Polar Surface Area: 65.5

Additional information on 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride

Professional Introduction to 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride (CAS No. 1311316-83-2)

4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride, identified by its CAS number 1311316-83-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiomorpholine class, a structural motif known for its broad range of biological activities and potential therapeutic applications. The unique structural features of this molecule, including its thiomorpholine ring and the presence of both amino and hydrochloride functional groups, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride have been the subject of extensive research in academic and industrial laboratories. The thiomorpholine core is a privileged scaffold in drug discovery, exhibiting versatility in binding to various biological targets. This compound's molecular structure suggests potential interactions with enzymes and receptors involved in critical metabolic pathways, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel thiomorpholine derivatives as pharmacological agents. The presence of the amino group in 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride allows for diverse functionalization, enabling the design of molecules with tailored biological activities. This flexibility has been exploited in the synthesis of derivatives with enhanced binding affinity and selectivity, which are crucial for therapeutic applications.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various experimental applications, including in vitro assays and preclinical studies. These properties are essential for ensuring consistent performance in research settings, where reproducibility and reliability are paramount.

Recent studies have highlighted the potential of thiomorpholine derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that compounds with similar structural motifs can modulate inflammatory pathways and exhibit anti-cancer properties. The molecular interactions of 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride with biological targets such as kinases and transcription factors have been explored, revealing mechanisms that could be exploited for therapeutic benefit.

The development of computational models has played a crucial role in understanding the pharmacological profile of this compound. Advanced techniques such as molecular docking and quantum mechanics simulations have been employed to predict binding affinities and identify potential lead compounds. These computational approaches complement experimental efforts by providing insights into the molecular interactions at an atomic level, thereby accelerating the drug discovery process.

In addition to its pharmacological potential, 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride has been investigated for its role in chemical biology research. The compound's ability to interact with specific biomolecules makes it a valuable tool for studying enzyme mechanisms and cellular signaling pathways. Such studies are fundamental to understanding disease processes and developing targeted therapies.

The synthesis methodologies for this compound have been refined to achieve high yields and purity levels, ensuring that researchers have access to high-quality material for their studies. Advances in synthetic chemistry have enabled the efficient preparation of complex molecules like this one, reducing costs and improving accessibility for academic and industrial researchers alike.

The future prospects for 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride are promising, with ongoing research aimed at uncovering new biological activities and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel therapeutics based on this promising scaffold.

In conclusion, 4-(1-amino-2-methylpropan-2-yl)-1λ?-thiomorpholin-1-one dihydrochloride (CAS No. 1311316-83-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges.